Cas no 301235-95-0 (2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 301235-95-0
• MF: C₁₅H₁₀Cl₂N₂OS
• MW: 337.223700046539
• CID: 6444230
• Update Time: 2025-09-24

2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
• 2,4-dichloro-N-(6-methylbenzo[d]thiazol-2-yl)benzamide
• Benzamide, 2,4-dichloro-N-(6-methyl-2-benzothiazolyl)-

• Inchi： 1S/C15H10Cl2N2OS/c1-8-2-5-12-13(6-8)21-15(18-12)19-14(20)10-4-3-9(16)7-11(10)17/h2-7H,1H3,(H,18,19,20)
• InChI Key： YRGXIIBHOKCSOQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C)C=C2S1)(=O)C1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• pka: 7.81±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 301235-95-0)

2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide, with the CAS number 301235-95-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to by its systematic name, features a benzothiazole core linked to a dichlorobenzamide moiety, making it a subject of interest for researchers exploring novel applications in drug development and agrochemical formulations.

The structural uniqueness of 2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide lies in its hybrid architecture, combining the benzothiazole ring—a scaffold known for its bioactivity—with a dichlorinated benzamide group. This combination enhances its potential as a building block for small-molecule inhibitors or fluorescence probes, aligning with current trends in targeted therapy and diagnostic imaging. Researchers are particularly intrigued by its possible role in modulating enzyme activity or protein-protein interactions, topics frequently searched in academic databases.

In recent years, the demand for high-purity organic intermediates like CAS 301235-95-0 has surged, driven by advancements in combinatorial chemistry and high-throughput screening. The compound’s chlorinated aromatic system and heterocyclic backbone make it a candidate for studies on molecular recognition and structure-activity relationships (SAR), which are hot topics in pharmacology and biochemical research.

From a synthetic perspective, 2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide is often synthesized via amide coupling reactions between 2-amino-6-methylbenzothiazole and 2,4-dichlorobenzoic acid derivatives. Optimizing its yield and purity is a common challenge addressed in organic synthesis forums, reflecting its relevance to industrial and academic workflows. The compound’s solubility and stability under various conditions are also frequently discussed, as these properties are critical for formulation development.

Beyond its chemical properties, CAS 301235-95-0 has been explored for potential applications in sustainable agriculture, particularly in the design of eco-friendly pesticides. With growing public interest in green chemistry, researchers are investigating whether this compound’s selective bioactivity could reduce environmental impact compared to traditional agrochemicals. Such discussions often appear in environmental science publications and patent filings.

For analytical chemists, 2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide presents an interesting case for chromatographic separation and spectroscopic characterization. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity, topics that dominate laboratory technique searches. The compound’s UV-Vis absorption properties also make it a candidate for photophysical studies.

In summary, 2,4-dichloro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide (301235-95-0) is a multifaceted compound with promising applications across life sciences and material engineering. Its versatility and relevance to contemporary research themes—such as drug discovery, environmental sustainability, and advanced analytics—ensure its continued prominence in scientific literature and industrial innovation.